Cas no 918-21-8 (Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol)

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol is a highly specialized fluorochemical intermediate known for its exceptional thermal stability and chemical inertness. This compound exhibits low volatility, making it suitable for applications requiring resistance to high temperatures and aggressive environments. Its unique structure endows it with strong intermolecular forces, contributing to its robustness and durability in various chemical processes.

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol structure

918-21-8 structure

Product Name:Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol

CAS No:918-21-8

MF:C₆H₂F₁₂O₂

MW:334.059724330902

MDL:MFCD00427700

CID:807560

PubChem ID:87561127

Update Time:2025-06-20

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

- 2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)-
- 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
- Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
- Perfluoropinacol
- Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
- 2,3-Bis(trifluoromethyl)-1,1,1,4,4,4-hexafluoro-2,3-butanediol
- 2,3-BUTANEDIOL, 2,3-BIS(TRIFLUOROMETHYL)-1,1,1,4,4,4-HEXAFLUORO-
- C6H2F12O2
- hexafluoro-2,3-dimethylbutane-2,3-diol
- GKDCWKGUOZVDFX-UHFFFAOYSA-N
- PC0946
- 1,1,1,4,4,4-Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol (ACI)
- 1,1,2,2-Tetra(trifluoromethyl)ethane-1,2-diol
- Dodecafluoropinacol
- Perfluoropinacone
- D91023
- 918-21-8
- CS-0121352
- BRN 1914834
- MFCD00427700
- DB-001382
- A844073
- DTXSID60238701
- J-503693
- AS-81606
- 2,3-bis(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane-2,3-diol
- Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 96%
- AKOS005762825
- T+Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
- H1279
- SCHEMBL2459778
- MDL： MFCD00427700
- Inchi： 1S/C6H2F12O2/c7-3(8,9)1(19,4(10,11)12)2(20,5(13,14)15)6(16,17)18/h19-20H
- InChI Key： GKDCWKGUOZVDFX-UHFFFAOYSA-N
- SMILES： FC(C(C(C(F)(F)F)(C(F)(F)F)O)(C(F)(F)F)O)(F)F
- BRN： 1914834

Computed Properties

Exact Mass: 333.98600
Monoisotopic Mass: 333.9863172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.1

Experimental Properties

Color/Form: Not determined
Density: 1.870 g/mL at 25 °C
Melting Point: 26°C(lit.)
Boiling Point: 129°C(lit.)
Refractive Index: 1.3102
PSA: 40.46000
LogP: 2.69780
Solubility: Not determined

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H310-H332
Warning Statement： P280-P302+P350-P310
Hazardous Material transportation number：UN 2810 6.1 / PGI
WGK Germany：3
Hazard Category Code： 20/22-27
Safety Instruction： S26; S36/37/39
RTECS：EK0650000
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R22

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	010311-5g	Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol	918-21-8	97%	5g	￡22.00	2022-03-01
Fluorochem	010311-10g	Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol	918-21-8	97%	10g	￡41.00	2022-03-01
Fluorochem	010311-25g	Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol	918-21-8	97%	25g	￡150.00	2022-03-01
Fluorochem	010311-100g	Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol	918-21-8	97%	100g	￡460.00	2022-03-01
BAI LING WEI Technology Co., Ltd.	328909-1G	Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 97%	918-21-8	97%	1G	￥ 123	2022-04-26
BAI LING WEI Technology Co., Ltd.	328909-5G	Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 97%	918-21-8	97%	5G	￥ 460	2022-04-26
BAI LING WEI Technology Co., Ltd.	328909-25G	Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 97%	918-21-8	97%	25G	￥ 2299	2022-04-26
TRC	H294833-50mg	Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol	918-21-8		50mg	$ 50.00	2022-06-02
TRC	H294833-100mg	Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol	918-21-8		100mg	$ 65.00	2022-06-02
TRC	H294833-500mg	Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol	918-21-8		500mg	$ 80.00	2022-06-02

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Production Method

Production Method 1

80281-11-4

918-21-8

Reaction Conditions

Reference

: Reactions of a tetraalkoxyhydrospirophosphorane

Roeschenthaler, G. V.; Bohlen, R.; Storzer, W.; Sopchik, A. E.; Bentrude, W. G., Zeitschrift fuer Anorganische und Allgemeine Chemie, 1983, 507, 93-9

Production Method 2

87828-65-7

918-21-8

Reaction Conditions

1.1 Reagents: Hydrofluoric acid

Reference

: Hydrolysis of phosphoranes containing a perfluoropinacolyl ring

Janzen, Alexander F.; Lemire, Alberta E.; Marat, Ronald Kirk; Queen, Alan, Canadian Journal of Chemistry, 1983, 61(10), 2264-7

Production Method 3

918-21-8

115397-49-4

52772-37-9

53841-56-8

920-66-1

Reaction Conditions

1.1 Reagents: Aluminum , Mercuric chloride Solvents: Tetrahydrofuran
1.2 Reagents: Sulfuric acid Solvents: Water

Reference

: Reductive defluorination of hexafluoroacetone and synthesis of halopentafluoroacetones

Postovoi, S. A.; Vol'pin, I. M.; Mysov, E. I.; Ziefman, Yu. V.; German, L. S., Izvestiya Akademii Nauk SSSR, 1989, (5), 1173-6

Production Method 4

360-57-6

918-21-8

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water

Reference

: Partial oxidation of internal fluoro olefins by potassium permanganate

Knunyants, I. L.; Postovoi, S. A.; Delyagina, N. I.; Zeifman, Yu. V., Izvestiya Akademii Nauk SSSR, 1987, (10), 2256-61

Production Method 5

918-21-8

Reaction Conditions

1.1 Reagents: Zinc , Ammonium chloride Solvents: Tetrahydrofuran , Water ; rt

Reference

: Novel titanium (IV) complexes with 1,2-diolate ligands: Synthesis, structure and catalytic activities in ultra-high molecular weight polyethylene production

Tuskaev, Vladislav A.; Gagieva, Svetlana Ch; Kurmaev, Dmitrii A.; Khrustalev, Victor N. ; Dorovatovskii, Pavel V.; et al, Journal of Organometallic Chemistry, 2018, 877, 85-91

Production Method 6

18748-33-9

918-21-8

Reaction Conditions

1.1 Catalysts: Methanol

Reference

: Perfluoropinacone sulfate

Eleev, A. F.; Cherstkov, V. F.; Sokol'skii, G. A., Zhurnal Vsesoyuznogo Khimicheskogo Obshchestva im. D. I. Mendeleeva, 1980, 25(6), 711-13

Production Method 7

918-21-8

Reaction Conditions

Reference

: Fluorinated diols from the mercury-photosensitized dehydrodimerization of fluorinated alcohols in the vapor phase

Voss, J.; Lichnock, J.; Bargon, J., Journal of Fluorine Chemistry, 1997, 84(1), 35-40

Production Method 8

918-21-8

Reaction Conditions

Reference

: Sulfuranes. XXI. Pseudorotation and fragmentation of perfluoropinacol orthosulfite. A tetraoxysulfurane

Astrologes, Gary W.; Martin, J. C., Journal of the American Chemical Society, 1976, 98(10), 2895-900

Production Method 9

918-21-8

Reaction Conditions

1.1 Reagents: Trimethylstannane Solvents: Chloroform-d

Reference

: Cyclic λ5σ5(σ6)-phosphorus derivatives of phosphonic and phosphinic acid as well as of the hypothetical phosphine oxide

Bohlen, Rainer; Francke, Rudolph; Roeschenthaler, Gerd Volker, Chemiker-Zeitung, 1988, 112(11), 343-8